molecular formula C9H11NO2 B8763083 2-(5-Ethylpyridin-2-yl)acetic acid

2-(5-Ethylpyridin-2-yl)acetic acid

Cat. No.: B8763083
M. Wt: 165.19 g/mol
InChI Key: DJRLUSYHJSNOOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-Ethylpyridin-2-yl)acetic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H11NO2

Molecular Weight

165.19 g/mol

IUPAC Name

2-(5-ethylpyridin-2-yl)acetic acid

InChI

InChI=1S/C9H11NO2/c1-2-7-3-4-8(10-6-7)5-9(11)12/h3-4,6H,2,5H2,1H3,(H,11,12)

InChI Key

DJRLUSYHJSNOOD-UHFFFAOYSA-N

Canonical SMILES

CCC1=CN=C(C=C1)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cyano-(5-ethyl-pyridin-2-yl)-acetic acid tert-butyl ester (7.3 g) was mixed with 70 mL of water and 70 mL of 12N HCl and was heated at 104° C. for 3 hours before removing the volatiles in vacuo. Water was added to dissolve the solids and the pH of the solution was adjusted to 9-10 with 2N NaOH. The solution was washed with 2-methylTHF (2×). The aqueous solution was adjusted to pH 4 with 2N HCl and was concentrated under vacuum to an oily solid. The residue was triturated with hot chloroform and heptanes to afford (5-ethylpyridin-2-yl)acetic acid (SM-1ac) as a tan solid (3.88 g, 31%, 3 steps). MS (ES+) 166.1 (M+H)+. 1H NMR (DMSO-d6) δ 1.16 (t, 3H), 2.57 (q, 2H), 3.66 (s, 2H), 7.22 (d, 1H), 7.56 (dd, 1H), 8.31 (d, 1H), 12.44 (br s, 1H).
Name
Cyano-(5-ethyl-pyridin-2-yl)-acetic acid tert-butyl ester
Quantity
7.3 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One

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